
Gas-Phase UV/Vis Absorption of OBrO: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: OBrO

Cat. No.: B1233476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the gas-phase ultraviolet/visible (UV/vis)

absorption characteristics of the bromine dioxide radical (OBrO). OBrO is an important

intermediate in atmospheric chemistry, and its spectroscopic properties are crucial for its

detection and for understanding its role in processes such as ozone depletion. This document

summarizes key quantitative data, details experimental protocols for its study, and provides

visualizations of the experimental workflow.

Core Quantitative Data
The UV/vis absorption spectrum of OBrO is characterized by a highly structured band system

in the visible region, arising from the C(2A2) ← X(2B1) electronic transition.[1][2] The key

spectroscopic parameters and absorption cross-section data are summarized below.

Spectroscopic Constants of OBrO
The following table presents the vibrational constants for the ground (X̃2B1) and first

electronically excited (C̃2A2) states of OBrO, as determined by Fourier Transform

Spectroscopy at a resolution of 0.8 cm-1.[1]
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State Vibrational Mode Wavenumber (cm-1)

C̃2A2 (Excited State) ω1 (symmetric stretch) 648.3 ± 1.9

ω2 (bending) 212.8 ± 1.2

X̃2B1 (Ground State) ω1 (symmetric stretch) 804.1 ± 0.8

ω2 (bending) 312.2 ± 0.5

OBrO Absorption Cross-Sections
Reference absorption cross-sections for OBrO have been recorded at 298 K. The following

table provides an estimate of the absorption cross-section in the visible spectral range.

Wavelength Range (nm)
Peak Absorption Cross-Section
(cm2/molecule)

~385 - 645 Estimated to be on the order of 10-17

Note: The exact peak absorption cross-section values at specific wavelengths from the

provided search results require further detailed analysis of the primary literature. The value

provided is an order-of-magnitude estimate.

Experimental Protocols
The following sections detail the methodologies employed for the generation of gas-phase

OBrO and its subsequent spectroscopic analysis.

Generation of Gas-Phase OBrO
A common method for producing gas-phase OBrO for spectroscopic studies involves a quiet

electric discharge.[1][3]

Reactants:

Ozone (O3)

Bromine (Br2)
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Procedure:

A stream of ozone is passed through a silent electric discharge.

The resulting gas mixture, containing atomic oxygen and excited oxygen molecules, is then

reacted with molecular bromine.

The reaction of ozone with bromine in the discharge produces the OBrO radical.

The products are then passed into an absorption cell for spectroscopic analysis.

UV/Vis Absorption Spectroscopy
The absorption spectrum of the generated OBrO is then measured using a spectrometer. A

high-resolution technique such as Fourier Transform Spectroscopy (FTS) is often employed.[1]

Apparatus:

Light Source: A broadband light source covering the UV/vis range.

Absorption Cell: A long-path absorption cell (e.g., 120 cm) is used to maximize the

interaction between the light and the gas-phase sample.[1] The cell may be jacketed for

temperature control.[1]

Spectrometer: A continuous-scan Fourier Transform Spectrometer is used to record the

spectrum at a high resolution (e.g., 0.8 cm-1).[1]

Detector: A suitable detector for the UV/vis range.

Procedure:

A background spectrum is recorded with the absorption cell filled with a reference gas or

evacuated.

The gas mixture containing OBrO is flowed through the absorption cell.

The absorption spectrum of the sample is recorded.
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The final absorption spectrum of OBrO is obtained by subtracting the background spectrum

from the sample spectrum.

Visualizations
The following diagrams illustrate the experimental workflow and the electronic transition

involved in the UV/vis absorption of OBrO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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